![molecular formula C8H13N3 B3058698 1-ethyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine CAS No. 912259-16-6](/img/structure/B3058698.png)
1-ethyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
Overview
Description
“1-ethyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine” is a chemical compound with the molecular formula C8H13N3. It has a molecular weight of 151.21 .
Molecular Structure Analysis
The molecular structure of “1-ethyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine” consists of a pyridine ring fused with an imidazole ring, with an ethyl group attached .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-ethyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine” are not fully detailed in the available resources. The boiling point and storage conditions are not specified .Scientific Research Applications
Anticancer Potential
- Antitumor Activity: A study by Temple et al. (1987) explored the synthesis of imidazo[4,5-c]pyridines, examining their potential as anticancer agents. It was found that these compounds, particularly the 1,2-dihydropyrido[3,4-b]pyrazines, exhibit significant antitumor activity.
Antituberculotic Activity
- Potential Antituberculotic Agents: Bukowski and Janowiec (1996) researched the synthesis of 1-methyl-1H-2-imidazo[4,5-b]pyridinecarboxylic acid and its derivatives, suspecting antituberculotic activity. Some of these compounds were tested and showed promise in this area. (Bukowski & Janowiec, 1996)
Synthesis Techniques
- Advanced Synthesis Methods: Crawforth and Paoletti (2009) developed a one-pot synthesis technique for imidazo[1,5-a]pyridines, which allows the introduction of various substituents, enhancing the versatility of these compounds in research and development. (Crawforth & Paoletti, 2009)
Structural and Vibrational Analysis
- Molecular Structure Study: Lorenc et al. (2008) conducted a detailed study on the molecular structure and vibrational properties of imidazo[4,5-c]pyridine derivatives using density functional theory (DFT). This research provides insights into the physical characteristics of these compounds. (Lorenc et al., 2008)
Applications in Drug Development
- Drug Development Scaffolds: Imidazo[1,2-a]pyridine, a related compound, has been identified as a promising scaffold in drug development, with applications in various therapeutic areas such as anticancer, antimicrobial, and antiviral treatments. (Deep et al., 2016)
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various cellular targets .
Mode of Action
Related compounds have been shown to have antimicrobial potential .
Biochemical Pathways
Similar compounds have been associated with the jak/stat-3 signaling pathway, which is involved in the angiogenesis process .
Pharmacokinetics
The compound’s molecular weight is 15121, and it has a predicted density of 122±01 g/cm3 . These properties may influence its bioavailability.
Result of Action
Related compounds have been shown to activate nuclear factor kappa-light-chain-enhancer of activated b cells (nf-kappab) through the process of phosphorylation .
properties
IUPAC Name |
1-ethyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c1-2-11-6-10-7-5-9-4-3-8(7)11/h6,9H,2-5H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHGCEAFRXMTXJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=NC2=C1CCNC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601219749 | |
Record name | 1-Ethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601219749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
912259-16-6 | |
Record name | 1-Ethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=912259-16-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Ethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601219749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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